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Compound of Interest

Compound Name: (R)-Capivasertib

Cat. No.: B8357565 Get Quote

Disclaimer: This document provides general guidance for the handling and disposal of (R)-
Capivasertib in a research laboratory setting. It is not a substitute for a formal safety

assessment and the specific protocols established by your institution's Environmental Health

and Safety (EHS) department. Always consult the Safety Data Sheet (SDS) for (R)-
Capivasertib and adhere to all local, state, and federal regulations regarding hazardous waste

disposal.

(R)-Capivasertib is a potent kinase inhibitor and should be handled with care to minimize

exposure to laboratory personnel and the environment. Proper disposal is a critical component

of laboratory safety and regulatory compliance.

Hazardous Waste Classification
As an antineoplastic agent, (R)-Capivasertib and all materials that come into contact with it are

considered hazardous pharmaceutical waste.[1][2] This waste is regulated by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[1] A core requirement of RCRA is the prohibition of disposing of hazardous

pharmaceutical waste by flushing it down a sink or toilet (sewering).[1]

Proper Disposal Procedures
The proper disposal of (R)-Capivasertib waste involves a systematic approach of segregation,

containment, and labeling at the point of generation.
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Step 1: Waste Segregation

Properly segregate waste contaminated with (R)-Capivasertib into two main categories: trace

chemotherapy waste and bulk chemotherapy waste.[3]

Trace Chemotherapy Waste: This category includes items with less than 3% of the original

drug remaining by weight, such as "RCRA empty" containers, gloves, gowns, and other

disposable personal protective equipment (PPE).

Bulk Chemotherapy Waste: This includes any amount of the drug that is more than 3% of the

original quantity. Examples include unused or expired (R)-Capivasertib, partially full vials or

syringes, and materials used to clean up spills.

Step 2: Containment

Use designated, color-coded containers for each waste stream to prevent cross-contamination.

Trace Chemotherapy Waste:

Non-sharps: Place in a yellow chemotherapy waste container or a thick, leak-proof plastic

bag clearly labeled as "Trace Chemotherapy Waste."

Sharps: Needles, syringes, and other sharps contaminated with trace amounts of (R)-
Capivasertib must be placed in a designated yellow sharps container labeled "Chemo

Sharps."

Bulk Chemotherapy Waste:

Place in a black hazardous waste container. These containers are specifically for

hazardous pharmaceutical waste and will be incinerated at a licensed facility.

Step 3: Labeling and Storage

Properly label all waste containers with their contents and associated hazards.

All containers must be clearly labeled as "Hazardous Drug Waste" or "Chemotherapy

Waste."
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Store sealed waste containers in a secure, designated area away from general lab traffic

while awaiting pickup by your institution's EHS personnel.

Step 4: Decontamination of Work Surfaces

Decontaminate all surfaces and equipment that may have come into contact with (R)-
Capivasertib. A general procedure for decontaminating surfaces is as follows:

Initial Cleaning: Using a low-lint wipe moistened with a detergent solution, wipe the entire

surface in one direction.

Rinsing: With a new wipe moistened with sterile water, rinse the surface to remove any

detergent residue.

Final Decontamination: Use a fresh wipe saturated with 70% isopropyl alcohol to wipe down

the surface.

Dispose of all cleaning materials as trace chemotherapy waste.

Safety and Handling Summary
The following table summarizes key safety and handling information for (R)-Capivasertib.
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Category Recommendations

Personal Protective Equipment (PPE)

- Solid Form: Wear a lab coat, double gloves,

and safety glasses. - Solutions/Aerosols: Work

in a chemical fume hood or biological safety

cabinet. Wear a lab coat, double gloves, and

safety glasses.

Storage
Store in a cool, dry, well-ventilated area away

from incompatible materials.

Spill Management

- Evacuate the area and prevent others from

entering. - Wear appropriate PPE, including

respiratory protection if necessary. - Absorb

liquids with an inert material and collect all

contaminated materials in a sealed container for

disposal as bulk chemotherapy waste.

First Aid: Eyes

Immediately flush with plenty of water for at

least 15 minutes, lifting upper and lower eyelids.

Seek medical attention.

First Aid: Skin

Immediately wash with soap and plenty of water.

Remove contaminated clothing. Seek medical

attention if irritation develops.

First Aid: Ingestion
Do NOT induce vomiting. Wash out mouth with

water and seek immediate medical attention.

First Aid: Inhalation
Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.

Experimental Workflow and Diagrams
Workflow for Segregation and Disposal of (R)-Capivasertib Waste

The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste generated from laboratory activities involving (R)-Capivasertib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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